Cas no 23095-32-1 (3,4-Dimethoxybenzenesulfonohydrazide)

• Product Name: 3,4-Dimethoxybenzenesulfonohydrazide
• CAS No: 23095-32-1
• MF: C₈H₁₂N₂O₄S
• MW: 232.256880760193
• MDL: MFCD03423369
• CID: 3058149
• PubChem ID: 12639644
• Update Time: 2025-05-20

3,4-Dimethoxybenzenesulfonohydrazide Chemical and Physical Properties

Names and Identifiers

• 3,4-Dimethoxybenzenesulfonohydrazide
• Benzenesulfonic acid, 3,4-dimethoxy-, hydrazide
• CS-0313631
• STK450343
• BS-4384
• MFCD03423369
• BBL008680
• ALBB-002780
• 23095-32-1
• AKOS000305666
• 3,4-dimethoxybenzene-1-sulfonohydrazide
• H22331

• MDL： MFCD03423369
• Inchi： 1S/C8H12N2O4S/c1-13-7-4-3-6(5-8(7)14-2)15(11,12)10-9/h3-5,10H,9H2,1-2H3
• InChI Key： YDDDONRKOUZKFG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)OC)OC)(NN)(=O)=O

Computed Properties

• Exact Mass: 232.05177804g/mol
• Monoisotopic Mass: 232.05177804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 99Ų

3,4-Dimethoxybenzenesulfonohydrazide Security Information

• Storage Condition：(BD178443)

Additional information on 3,4-Dimethoxybenzenesulfonohydrazide

3,4-Dimethoxybenzenesulfonohydrazide: A Comprehensive Overview

3,4-Dimethoxybenzenesulfonohydrazide is a specialized chemical compound that has garnered significant attention in the field of biopharmaceuticals and medicinal chemistry. This compound, with the CAS registry number 23095-32-1, belongs to the class of sulfonohydrazides, which are known for their versatile applications in various chemical reactions and biological systems. The molecular structure of 3,4-Dimethoxybenzenesulfonohydrazide features a benzenesulfonamide backbone with methoxy substituents at the 3rd and 4th positions, making it highly reactive and suitable for specific biochemical applications.

The compound's unique structure combines the aromatic stability of benzene rings with the functional reactivity of sulfonohydrazide groups. This makes it an attractive candidate for use in peptide synthesis, bioconjugation, and drug delivery systems. Recent studies have highlighted its potential as a versatile intermediate in the development of targeted therapeutic agents, particularly in the realm of cancer chemotherapy and antibiotic resistance research.

In terms of sulfonohydrazide chemistry, 3,4-Dimethoxybenzenesulfonohydrazide exhibits excellent solubility in polar aprotic solvents and demonstrates high reactivity toward nucleophilic substitution reactions. These properties make it an ideal choice for use in coupling reactions, where its ability to form stable intermediates with a wide range of biomolecules is highly valued.

Recent advancements in molecular modeling and computational chemistry have provided deeper insights into the electronic properties of 3,4-Dimethoxybenzenesulfonohydrazide. These studies reveal that the methoxy substituents at positions 3 and 4 significantly influence the compound's reactivity by modulating the electron density on the benzene ring. This modulation not only enhances the stability of the molecule but also facilitates its interaction with biological systems, making it a valuable tool in biological assays.

One of the most promising applications of 3,4-Dimethoxybenzenesulfonohydrazide lies in its potential to serve as a scaffold for the development of targeted therapies. By leveraging its sulfonohydrazide moiety, researchers have successfully synthesized derivatives that exhibit selective binding to specific receptors and enzymes associated with disease states. For instance, recent research has demonstrated its utility in the design of inhibitors for cancer-associated kinases, paving the way for novel therapeutic strategies.

Moreover, the compound's ability to participate in various biochemical transformations has made it a valuable reagent in the field of biotechnology. Its use in the synthesis of complex biomolecules, such as oligosaccharides and peptidomimetics, underscores its importance in advancing our understanding of molecular recognition and biodiversity.

Despite its numerous advantages, the safe handling and disposal of 3,4-Dimethoxybenzenesulfonohydrazide require careful consideration. Its reactivity must be managed to prevent unintended side reactions during synthesis or use in biological systems. Additionally, ongoing research is focused on optimizing its stability under physiological conditions to enhance its suitability for long-term therapeutic applications.

In conclusion, 3,4-Dimethoxybenzenesulfonohydrazide stands as a testament to the potential of sulfonohydrazide chemistry in addressing pressing challenges in the biomedical sciences. With continued advancements in molecular biology and materials science, this compound is poised to play an even more significant role in the development of innovative therapies and diagnostic tools.